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Compound of Interest

Compound Name: Aminooxidanide

Cat. No.: B1214172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Aminooxidanide, with the Chemical Abstracts Service (CAS) number 15435-66-2, is a

chemical entity of interest in various scientific domains. This document provides a

comprehensive overview of its known properties, potential biological roles, and synthetic

methodologies. While detailed experimental data remains limited in publicly accessible

literature, this guide consolidates the available information to serve as a foundational resource

for research and development activities.

Chemical and Physical Properties
Aminooxidanide is identified as a nitrogen oxoanion and the conjugate base of

hydroxylamine.[1][2] Its fundamental properties are summarized below.
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Property Value Source

CAS Number 15435-66-2 [1][2][3]

Molecular Formula H₂NO⁻ [1][2][3]

Molecular Weight 32.022 g/mol [1][2]

Appearance
Typically a white crystalline

solid
[1]

Solubility Generally soluble in water [1][3]

InChI
InChI=1S/H2NO/c1-2/h1H2/q-

1
[2]

SMILES N[O-] [2][3]

Synthesis and Reactions
While specific, detailed experimental protocols for the synthesis of Aminooxidanide are not

readily available in the reviewed literature, general synthetic routes for related amino acid

derivatives are often cited. These include:

Strecker Synthesis: This method involves the reaction of an aldehyde with ammonia and

hydrogen cyanide to form an alpha-amino nitrile, which is subsequently hydrolyzed.[1]

Amidomalonate Synthesis: This approach utilizes the alkylation of an amidomalonate

followed by hydrolysis and decarboxylation.[1]

Aminooxidanide is expected to participate in reactions characteristic of amino acids, such as

peptide bond formation, decarboxylation, and N-acylation.[1]

Logical Flow of General Amino Acid Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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